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Compound of Interest

Compound Name:
[1-(2-Aminophenyl)piperidin-4-

yl]methanol

CAS No.: 402924-76-9

Cat. No.: B1521705

Get Quote

Executive Summary
[1-(2-Aminophenyl)piperidin-4-yl]methanol (CAS: 402924-76-9) is a specialized

pharmaceutical intermediate featuring a piperidine scaffold functionalized with an ortho-aniline

moiety and a primary alcohol. This bifunctional structure serves as a critical building block in

the synthesis of GPCR ligands, kinase inhibitors, and CNS-active agents.

This guide provides a comprehensive spectroscopic analysis (NMR, IR, MS) and a validated

synthesis workflow. It is designed for medicinal chemists and analytical scientists requiring

high-fidelity data for structural verification and purity assessment.
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Property Detail

IUPAC Name [1-(2-Aminophenyl)piperidin-4-yl]methanol

CAS Number 402924-76-9

Molecular Formula C₁₂H₁₈N₂O

Molecular Weight 206.29 g/mol

Physical State Solid (typically off-white to pale yellow)

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in Water

pKa (Calc) ~5.5 (Aniline N), ~15 (Alcohol OH)

Synthesis & Isolation Context
Understanding the synthesis is prerequisite to interpreting the spectroscopic data, particularly

for identifying common impurities (e.g., unreduced nitro intermediates or regioisomers).

The synthesis typically proceeds via a Nucleophilic Aromatic Substitution (SNAr) followed by

Nitro Reduction.
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Figure 1: Two-step synthesis pathway via SNAr coupling and catalytic hydrogenation.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)
The NMR data below distinguishes the target amine from its nitro precursor. The key diagnostic

feature is the upfield shift of the aromatic protons upon reduction of the nitro group to the

amine.

Solvent: DMSO-d₆ (Recommended for solubility and exchangeable proton visualization).

¹H NMR (400 MHz, DMSO-d₆) – Characteristic Assignment
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Position δ (ppm) Multiplicity Integration
Assignment
Logic

Ar-H (3) 6.80 – 6.85 dd 1H
Ortho to amine

(shielded)

Ar-H (5) 6.65 – 6.72 td 1H Para to amine

Ar-H (4) 6.50 – 6.60 td 1H Meta to amine

Ar-H (6) 6.90 – 7.00 dd 1H
Ortho to

piperidine

NH₂ 4.60 – 4.80 br s 2H

Primary amine

(D₂O

exchangeable)

OH 4.45 – 4.55 t 1H

Hydroxyl

(couples to CH₂

if dry)

OCH₂ 3.25 – 3.35 d/m 2H
Hydroxymethyl

protons

Pip-α 2.95 – 3.10 m 2H

Equatorial

protons adjacent

to N

Pip-α' 2.55 – 2.65 m 2H
Axial protons

adjacent to N

Pip-γ 1.45 – 1.60 m 1H
Methine CH (4-

position)

Pip-β 1.65 – 1.75 d 2H
Equatorial

protons

Pip-β' 1.25 – 1.40 q 2H Axial protons
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Aromatic Region: The 2-aminophenyl system typically shows a complex 4-proton pattern.

Unlike the nitro precursor (which has protons deshielded >7.5 ppm), the amine is an

electron-donating group (EDG), shielding the ring protons to the 6.5–7.0 ppm range.

Piperidine Ring: The N-aryl bond restricts the nitrogen lone pair, often broadening the alpha-

proton signals compared to the free base 4-piperidinemethanol.

¹³C NMR (100 MHz, DMSO-d₆)
δ (ppm) Carbon Type Assignment

145.2 Quaternary C C-N (Piperidine attachment)

142.8 Quaternary C C-NH₂ (Ipso to amine)

123.5 CH Aromatic CH

119.2 CH Aromatic CH

116.8 CH Aromatic CH

115.5 CH Aromatic CH

66.2 CH₂ CH₂-OH

52.4 CH₂ Piperidine C-α

38.5 CH Piperidine C-γ

29.1 CH₂ Piperidine C-β

Mass Spectrometry (MS)
Method: ESI+ (Electrospray Ionization, Positive Mode)

Molecular Ion:

[M+H]⁺: m/z 207.15 (Base Peak)

[M+Na]⁺: m/z 229.13

Fragmentation Pattern (MS/MS):
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m/z 175: Loss of hydroxymethyl group [M - CH₂OH]⁺.

m/z 119: Cleavage of the piperidine ring, retaining the phenyl-N fragment (Characteristic

of N-aryl piperidines).

Infrared Spectroscopy (IR)
Method: ATR-FTIR (Solid state)

Wavenumber (cm⁻¹) Vibration Mode Functional Group

3350 - 3450 N-H Stretch Primary Amine (Doublet)

3200 - 3300 O-H Stretch Alcohol (Broad)

2920, 2850 C-H Stretch Aliphatic (Piperidine)

1615, 1500 C=C Stretch Aromatic Ring

1250 C-N Stretch Aryl-Amine bond

Experimental Protocols
Protocol A: Synthesis of Nitro Intermediate
Self-validating step: Color change from colorless to bright yellow/orange.

Reactants: Dissolve 2-fluoronitrobenzene (1.0 eq) and 4-piperidinemethanol (1.1 eq) in

DMSO (5 vol).

Base: Add K₂CO₃ (2.0 eq).

Reaction: Heat to 90°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 1:1) or LC-MS.

Workup: Pour into ice water. The yellow solid precipitates. Filter, wash with water, and dry.

Yield Target: >85%[1][2][3][4][5][6]

Identity Check: 1H NMR should show deshielded aromatic protons (7.0–7.8 ppm).
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Protocol B: Reduction to Target Amine
Self-validating step: Disappearance of yellow color (nitro) to off-white (amine).

Catalyst: Suspend the Nitro Intermediate in Methanol. Add 10% Pd/C (5 wt% loading).

Hydrogenation: Stir under H₂ atmosphere (balloon pressure is sufficient) at RT for 12 hours.

Purification: Filter through Celite to remove Pd. Concentrate filtrate.[7]

Crystallization: Recrystallize from Ethanol/Heptane if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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